Cas no 81658-25-5 (tert-Butyl (2S)-2-(hydroxymethyl)-5-oxopyrrolidine-1-carboxylate)

tert-Butyl (2S)-2-(hydroxymethyl)-5-oxopyrrolidine-1-carboxylate structure

81658-25-5 structure

Product Name:tert-Butyl (2S)-2-(hydroxymethyl)-5-oxopyrrolidine-1-carboxylate

CAS No:81658-25-5

Molecular Formula:C₁₀H₁₇NO₄

Molecular Weight:215.24628329277

MDL:MFCD11111894

CID:60355

PubChem ID:11053046

tert-Butyl (2S)-2-(hydroxymethyl)-5-oxopyrrolidine-1-carboxylate Properties

Names and Identifiers

- tert-Butyl (2S)-2-(hydroxymethyl)-5-oxopyrrolidine-1-carboxylate
- Boc-L-Pyroglutaminol
- 1-Pyrrolidinecarboxylic acid, 2-(hydroxymethyl)-5-oxo-, 1,1-dimethylethyl ester, (2S)-
- Boc-D-Pyroglutaminol
- tert-butyl (2S)-2-(hydroxymethyl)-5-oxopyrrolidine-1-carboxylate
- MFCD11111894
- FD1013
- CS-W022605
- AMY35438
- TERT-BUTYL (2S)-2-(HYDROXYMETHYL)-5-OXOPYRROLIDINE-1-CARBOXYLATE
- AC-23789
- 81658-25-5
- tert-butyl (S)-2-(hydroxymethyl)-5-oxopyrrolidine-1-carboxylate
- SCHEMBL12531180
- AKOS016842447
- DS-14343
- (S)-tert-Butyl 2-(hydroxymethyl)-5-oxopyrrolidine-1-carboxylate
- DTXSID20453473
- 1,1-Dimethylethyl (2S)-2-(hydroxymethyl)-5-oxo-1-pyrrolidinecarboxylate (ACI)
- 1-Pyrrolidinecarboxylic acid, 2-(hydroxymethyl)-5-oxo-, 1,1-dimethylethyl ester, (S)- (ZCI)
- +Expand
- MDL： MFCD11111894
- InChIKey： NYYVBJAPYGKIEN-ZETCQYMHSA-N
- Inchi： 1S/C10H17NO4/c1-10(2,3)15-9(14)11-7(6-12)4-5-8(11)13/h7,12H,4-6H2,1-3H3/t7-/m0/s1
- SMILES： C(N1C(=O)CC[C@H]1CO)(=O)OC(C)(C)C

Computed Properties

Exact Mass: 215.115758g/mol
Surface Charge: 0
XLogP3: 0.3
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 3
Monoisotopic Mass: 215.115758g/mol
Monoisotopic Mass: 215.115758g/mol
Topological Polar Surface Area: 66.8Å²
Heavy Atom Count: 15
Complexity: 269
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1

Experimental Properties

LogP: 0.84270
PSA: 66.84000
Boiling Point: 370.861 °C at 760 mmHg
Flash Point: 178.09 °C
Density: 1.182

tert-Butyl (2S)-2-(hydroxymethyl)-5-oxopyrrolidine-1-carboxylate Security Information

tert-Butyl (2S)-2-(hydroxymethyl)-5-oxopyrrolidine-1-carboxylate Customs Data

HS CODE：2933790090
Customs Data：

China Customs Code:
2933790090

Overview:

2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

tert-Butyl (2S)-2-(hydroxymethyl)-5-oxopyrrolidine-1-carboxylate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00G4HU-250mg	tert-Butyl (2S)-2-(hydroxymethyl)-5-oxopyrrolidine-1-carboxylate	81658-25-5	95%	250mg	$14.00	2024-04-21
A2B Chem LLC	AH51522-250mg	Boc-L-Pyroglutaminol	81658-25-5	95%	250mg	$13.00	2024-04-19
Aaron	AR00G4Q6-100mg	tert-Butyl (2S)-2-(hydroxymethyl)-5-oxopyrrolidine-1-carboxylate	81658-25-5	97%	100mg	$6.00
abcr	AB438273-1 g	Boc-L-Pyroglutaminol, 95%; .	81658-25-5	95%	1g	€128.00	2023-06-16
Ambeed	A297556-250mg	Boc-L-Pyroglutaminol	81658-25-5	95%	250mg	$17.0	2024-07-24
Chemenu	CM197734-1g	tert-butyl (S)-2-(hydroxymethyl)-5-oxopyrrolidine-1-carboxylate	81658-25-5	95%	1g	$133	2021-08-05
eNovation Chemicals LLC	D585876-5G	tert-butyl (2S)-2-(hydroxymethyl)-5-oxopyrrolidine-1-carboxylate	81658-25-5	97%	5G	$295	2022-06-08
Fluorochem	210931-250mg	Boc-L-Pyroglutaminol	81658-25-5	95%	250mg	￡40.00	2022-03-01
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FC10168-25g	tert-Butyl (2S)-2-(hydroxymethyl)-5-oxopyrrolidine-1-carboxylate	81658-25-5	97%	25g	$550	2023-09-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB90225-1G	tert-butyl (2S)-2-(hydroxymethyl)-5-oxopyrrolidine-1-carboxylate	81658-25-5	97%	1g	￥ 204.00	2023-04-13

tert-Butyl (2S)-2-(hydroxymethyl)-5-oxopyrrolidine-1-carboxylate Synthesis

Synthetic Circuit 1

81658-26-6

81658-25-5

Reaction Conditions

1.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran

Reference

Synthesis of (3R,4R,5R)-1-(tert-butoxycarbonyl)-3,4-isopropylidenedioxy-5-methoxymethyl-2-pyrrolidinone from (S)-pyroglutaminol

Ikota, Nobuo, Chemical & Pharmaceutical Bulletin, 1992, 40(7), 1925-7

Synthetic Circuit 2

53100-44-0

81658-25-5

Reaction Conditions

1.1 Reagents: Triethylamine , Ethyl chloroformate Solvents: Tetrahydrofuran ; -10 °C
1.2 Reagents: Sodium borohydride Solvents: Ethanol ; -10 °C

Reference

Total synthesis of (-)-domoic acid. A revision of the original structure

Ohfune, Yasufumi; Tomita, Masako, Journal of the American Chemical Society, 1982, 104(12), 3511-13

Synthetic Circuit 3

81658-26-6

81658-25-5

330152-81-3

Reaction Conditions

1.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran

Reference

Unprecedented Migration of N-Alkoxycarbonyl Groups in Protected Pyroglutaminol

Bunch, Lennart; Norrby, Per-Ola; Frydenvang, Karla; Krogsgaard-Larsen, Povl; Madsen, Ulf, Organic Letters, 2001, 3(3), 433-435

tert-Butyl (2S)-2-(hydroxymethyl)-5-oxopyrrolidine-1-carboxylate Raw materials

tert-Butyl (2S)-2-(hydroxymethyl)-5-oxopyrrolidine-1-carboxylate Preparation Products

tert-Butyl (2S)-2-(hydroxymethyl)-5-oxopyrrolidine-1-carboxylate (81658-25-5)

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Related Categories

Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

81658-25-5 (tert-Butyl (2S)-2-(hydroxymethyl)-5-oxopyrrolidine-1-carboxylate) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:81658-25-5)tert-Butyl (2S)-2-(hydroxymethyl)-5-oxopyrrolidine-1-carboxylate

Purity:99%

Quantity:25.0g

Price($):315.0

Cas no 81658-25-5 (tert-Butyl (2S)-2-(hydroxymethyl)-5-oxopyrrolidine-1-carboxylate)

tert-Butyl (2S)-2-(hydroxymethyl)-5-oxopyrrolidine-1-carboxylate Properties

Names and Identifiers

Computed Properties

Experimental Properties

tert-Butyl (2S)-2-(hydroxymethyl)-5-oxopyrrolidine-1-carboxylate Security Information

tert-Butyl (2S)-2-(hydroxymethyl)-5-oxopyrrolidine-1-carboxylate Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

tert-Butyl (2S)-2-(hydroxymethyl)-5-oxopyrrolidine-1-carboxylate Price

tert-Butyl (2S)-2-(hydroxymethyl)-5-oxopyrrolidine-1-carboxylate Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

tert-Butyl (2S)-2-(hydroxymethyl)-5-oxopyrrolidine-1-carboxylate Raw materials

tert-Butyl (2S)-2-(hydroxymethyl)-5-oxopyrrolidine-1-carboxylate Preparation Products

tert-Butyl (2S)-2-(hydroxymethyl)-5-oxopyrrolidine-1-carboxylate Related Literature

Related Categories

81658-25-5 (tert-Butyl (2S)-2-(hydroxymethyl)-5-oxopyrrolidine-1-carboxylate) Related Products